Cas no 6989-79-3 ((1S,9S,10R,12S,13R,14R,16R,18S)-13-Ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol)
6989-79-3 structure
Product Name:(1S,9S,10R,12S,13R,14R,16R,18S)-13-Ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol
CAS No:6989-79-3
MF:C20H26N2O2
MW:326.432645320892
CID:974353
PubChem ID:133556450
Update Time:2025-04-19
(1S,9S,10R,12S,13R,14R,16R,18S)-13-Ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol Chemical and Physical Properties
Names and Identifiers
-
- (+)-Isoajmaline
- Isoajmaline
- (17R,20alpha,21beta)-Ajmalan-17,21-diol
- NSC 72132
- Rauwolfinine
- (1S,9S,10R,12S,13R,14R,16R,18S)-13-Ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17
- Sandwicin
- Cardiorythmine
- Takycor
- MLS002638439
- SMR001547919
- (5aR,6S,8S,10S,11S,11aS,12aR,13R)-5-methyl-5a,6,8,9,10,11,11a,12-octahydro-5H-6,10:11,12a-dimethanoindolo[3,2-b]quinolizine-8,13-diol
- Ajmalin
- Ajmaline
- Ritmos
- Rytmalin
- Rauwolfine
- Ignazin
- Raugalline
- Rauwolfin
- Merabitol
- 7-Epiajmaline
- (+)-Isosandwicine
- Siddiqui
- (+)-Ajmaline
- Gilurytmal
- Rhytmaton
- Tachmalin
- (+)-Sandwicine
- 6989-79-3
- (1R,9R,10S,12S,13R,14S,16S,18R)-13-ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol
- (1R,9R,10S,12S,13R,14S,16S)-13-ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol
- (1S,9S,10R,12S,13R,14R,16R,18S)-13-Ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol
-
- Inchi: 1S/C20H26N2O2/c1-3-10-11-8-14-17-20(12-6-4-5-7-13(12)21(17)2)9-15(16(11)18(20)23)22(14)19(10)24/h4-7,10-11,14-19,23-24H,3,8-9H2,1-2H3/t10-,11-,14+,15+,16?,17+,18?,19+,20-/m1/s1
- InChI Key: CJDRUOGAGYHKKD-MLZVGHFESA-N
- SMILES: OC1C2[C@H]3[C@@H](CC)[C@@H](N4[C@@H](C3)[C@H]3[C@]1(C1C=CC=CC=1N3C)C[C@H]42)O
Computed Properties
- Exact Mass: 326.19900
- Monoisotopic Mass: 326.199
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 570
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46.9
- Molecular Weight: 326.4
Experimental Properties
- Color/Form: Powder
- Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 265-266 ºC
- Boiling Point: 519.4°C at 760 mmHg
- Flash Point: 285.2°C
- Refractive Index: 1.701
- Solubility: Slightly soluble (1.5 g/l) (25 º C),
- PSA: 46.94000
- LogP: 1.55740
(1S,9S,10R,12S,13R,14R,16R,18S)-13-Ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I73380-5mg |
Isoajmaline |
6989-79-3 | ,HPLC≥95% | 5mg |
¥3438.0 | 2023-09-07 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4260-5 mg |
(+)-Isoajmaline |
6989-79-3 | 5mg |
¥3339.00 | 2022-03-01 | ||
| TargetMol Chemicals | TN4260-5 mg |
(+)-Isoajmaline |
6989-79-3 | 98% | 5mg |
¥ 3,330 | 2023-07-11 | |
| TargetMol Chemicals | TN4260-1 mL * 10 mM (in DMSO) |
(+)-Isoajmaline |
6989-79-3 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3430 | 2023-09-15 | |
| TargetMol Chemicals | TN4260-5mg |
(+)-Isoajmaline |
6989-79-3 | 5mg |
¥ 3330 | 2024-07-20 | ||
| Key Organics Ltd | FS-7771-5mg |
(+)-Isoajmaline |
6989-79-3 | >95% | 5mg |
£640.97 | 2025-02-09 | |
| TargetMol Chemicals | TN4260-1 ml * 10 mm |
(+)-Isoajmaline |
6989-79-3 | 1 ml * 10 mm |
¥ 3430 | 2024-07-20 | ||
| TargetMol Chemicals | TN4260-5mg |
(+)-Isoajmaline |
6989-79-3 | 5mg |
¥ 3330 | 2024-07-24 | ||
| TargetMol Chemicals | TN4260-1 ml * 10 mm |
(+)-Isoajmaline |
6989-79-3 | 1 ml * 10 mm |
¥ 3430 | 2024-07-24 |
(1S,9S,10R,12S,13R,14R,16R,18S)-13-Ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
6989-79-3 ((1S,9S,10R,12S,13R,14R,16R,18S)-13-Ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol) Related Products
- 4360-12-7(Ajmaline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent